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Compound of Interest

Compound Name: 3-Isopropoxy-1-propanol

Cat. No.: B086269 Get Quote

Essential Safety and Handling Guide for 3-
Isopropoxy-1-propanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational plans, and disposal

procedures for handling 3-Isopropoxy-1-propanol in a laboratory setting. Adherence to these

guidelines is critical for ensuring personnel safety and regulatory compliance.

Immediate Hazard Assessment
3-Isopropoxy-1-propanol is a flammable liquid and poses several health risks.[1] It is crucial

to handle this chemical with appropriate personal protective equipment (PPE) in a well-

ventilated area and away from ignition sources.

Primary Hazards:

Flammable Liquid and Vapor: Presents a significant fire risk.[1]

Skin Irritation: Causes skin irritation upon contact.[1]

Serious Eye Irritation: Can cause serious damage to the eyes.[1]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1]
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Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes recommended PPE for handling 3-Isopropoxy-1-propanol.

PPE Category Recommended Equipment

Eye and Face

Chemical splash goggles that meet ANSI/ISEA

Z87.1 standards. A face shield should be worn

in addition to goggles when there is a significant

risk of splashing.

Hand

Chemical-resistant gloves are mandatory.

Nitrile, butyl, or neoprene gloves are generally

recommended for handling alcohols and ethers.

See the glove resistance table below for more

details.

Body

A flame-resistant lab coat, fully buttoned, and

closed-toe shoes are required. For larger

quantities, a chemical-resistant apron may be

necessary.

Respiratory

All handling of 3-Isopropoxy-1-propanol should

be conducted in a certified laboratory chemical

fume hood to minimize inhalation exposure.

Glove Selection and Chemical Resistance
Due to the lack of specific breakthrough time data for 3-Isopropoxy-1-propanol, the following

table provides data for structurally similar chemicals: 1-Propanol and Isopropyl Alcohol. This

information can be used as an estimate for selecting appropriate glove materials. It is

imperative to consult the specific glove manufacturer for chemical resistance data for 3-
Isopropoxy-1-propanol before use.
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Glove Material
1-Propanol
Breakthrough Time
(minutes)

Isopropyl Alcohol
Breakthrough Time
(minutes)

General
Recommendation
for 3-Isopropoxy-1-
propanol
(Estimated)

Nitrile > 480 > 480
Excellent (for

incidental contact)

Neoprene > 480 > 480 Excellent

Butyl Rubber > 480 > 480 Excellent

Natural Rubber Not Recommended Not Recommended Not Recommended

Disclaimer: The breakthrough times are based on data for similar chemicals and should be

used as a guideline only. Always verify with the glove manufacturer for specific chemical

resistance.

Operational and Disposal Plans
Safe Handling and Storage Procedures

Engineering Controls: Always handle 3-Isopropoxy-1-propanol inside a properly functioning

and certified laboratory chemical fume hood.

Ignition Sources: Ensure the work area is free of all potential ignition sources, including open

flames, hot surfaces, sparks, and static discharge. Use of explosion-proof electrical

equipment is recommended.

Personal Hygiene: Avoid direct contact with skin and eyes. Do not inhale vapors. Wash

hands and any exposed skin thoroughly after handling.

Storage: Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.

Keep containers tightly closed. Store separately from incompatible materials such as strong

oxidizing agents.

Spill Management
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Small Spills (inside a fume hood):

Alert personnel in the immediate area.

Absorb the spill with a non-combustible inert material such as sand or vermiculite. Do not

use combustible materials like paper towels as the primary absorbent.

Collect the absorbed material and contaminated items into a designated, labeled

hazardous waste container.

Clean the spill area with soap and water.

Large Spills (outside a fume hood):

Evacuate the laboratory immediately and alert others.

If it is safe to do so, eliminate all ignition sources.

Close the laboratory door and prevent entry.

Contact your institution's Environmental Health & Safety (EHS) office or emergency

response team.

Waste Disposal Protocol
3-Isopropoxy-1-propanol and any materials contaminated with it must be disposed of as

hazardous waste. Do not pour down the drain.

Waste Collection: Collect all liquid waste in a designated, compatible, and clearly labeled

hazardous waste container. Solid waste, such as contaminated gloves and absorbent

materials, should be collected in a separate, clearly labeled hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "3-Isopropoxy-1-propanol," and a description of the associated hazards (e.g.,

"Flammable Liquid").

Storage: Keep waste containers tightly sealed and store them in a designated, cool, and

well-ventilated satellite accumulation area, away from ignition sources and incompatible
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materials.

Disposal: Arrange for pickup and disposal through your institution's EHS office or a licensed

hazardous waste disposal contractor.

Procedural Workflow Diagram
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling 3-Isopropoxy-1-propanol.
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PPE Selection Workflow for 3-Isopropoxy-1-propanol

Hazard and Task Assessment

PPE Selection

Safe Work Practices

Start: Handling 3-Isopropoxy-1-propanol

Assess Task:
- Quantity

- Potential for splashing
- Duration of handling

Eye/Face Protection:
- Chemical splash goggles (minimum)

- Face shield (if splashing is likely)

Hand Protection:
- Select appropriate chemical-resistant gloves

(e.g., Nitrile, Neoprene, Butyl)
- Check manufacturer's resistance data

Body Protection:
- Flame-resistant lab coat

- Closed-toe shoes
- Chemical-resistant apron (for large quantities)

Respiratory Protection:
- Work in a certified chemical fume hood

Conduct work following
safe handling procedures

Decontaminate work area
and properly doff PPE

Dispose of waste and
contaminated PPE as

hazardous waste

Click to download full resolution via product page

Caption: Logical workflow for PPE selection when handling 3-Isopropoxy-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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